![molecular formula C14H13N B1266425 N-Benzylidenebenzylamine CAS No. 780-25-6](/img/structure/B1266425.png)
N-Benzylidenebenzylamine
Overview
Description
N-Benzylidenebenzylamine (N-BzBzA) is an organic compound belonging to the class of amines. It is a colorless liquid with a characteristic odor and has a melting point of -144°C. It is mainly used as a reagent in organic synthesis, as a catalyst for polycondensation reactions, and for the production of pharmaceuticals and agrochemicals.
Scientific Research Applications
Photocatalytic Reactions
N-Benzylidenebenzylamine is a product of the aerobic photochemical oxidation of benzylamine. Studies have shown that ternary oxides like CuWO4 can catalyze this reaction efficiently, achieving high yields of this compound under certain conditions. For instance, Proctor, Panuganti, and Bartlett (2018) demonstrated that using CuWO4 in acetonitrile results in near-quantitative yield of this compound, a significant finding for photocatalytic applications (Proctor, Panuganti, & Bartlett, 2018).
Synthesis of Piperidin-2-ones
Burdzhiev and Stanoeva (2006) explored the reaction between glutaric anhydride and this compound, which resulted in the synthesis of piperidin-2-ones. These compounds are believed to possess pharmaceutical activities, indicating potential applications in drug development and medicinal chemistry (Burdzhiev & Stanoeva, 2006).
Metabolic Studies
This compound derivatives have been studied extensively in the context of metabolism and pharmacology. Šuláková et al. (2021) conducted a study on the metabolism of 25CN-NBOMe, a compound related to this compound, in various biological systems. This research is crucial for understanding the pharmacological and toxicological properties of these substances (Šuláková et al., 2021).
Photocatalytic Hydrogen Gas Production
Recent advancements have been made in using this compound in photocatalytic applications for hydrogen gas production. Wu et al. (2022) reported the co-production of hydrogen gas and this compound from water reduction and selective benzylamine oxidation using novel layered In4/3P2Se6 nanosheets. This research contributes to sustainable energy and environmental technology (Wu et al., 2022).
Mechanism of Action
- Primary Targets : N-Benzylidenebenzylamine is widely used in analytic and synthetic chemistry. One of its primary targets is the synthesis of heterocycles, particularly substituted piperidin-2-ones with a wide range of physiological actions .
Target of Action
Mode of Action
Biochemical Analysis
Biochemical Properties
N-Benzylidenebenzylamine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with iron-containing catalysts, which facilitate its synthesis from benzylamine . These interactions are crucial for the formation of this compound and its subsequent biochemical activities. The compound’s ability to form stable complexes with metal ions also makes it a valuable tool in analytical chemistry.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under atmospheric conditions, with a high conversion yield of around 80% . Its stability may vary depending on the experimental conditions, such as temperature and pH. Long-term exposure to this compound can lead to cumulative effects on cellular processes, which need to be carefully monitored in in vitro and in vivo studies.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The compound can be synthesized from benzylamine through oxidation reactions catalyzed by iron-containing catalysts Additionally, this compound can participate in redox reactions, influencing the cellular redox state and metabolic flux
properties
IUPAC Name |
N-benzyl-1-phenylmethanimine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-11H,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIYKHJXFICMPOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN=CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3061136 | |
Record name | Benzenemethanamine, N-(phenylmethylene)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3061136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
780-25-6 | |
Record name | N-Benzylidenebenzylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=780-25-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenemethanamine, N-(phenylmethylene)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000780256 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Benzylidenebenzylamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=38821 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzenemethanamine, N-(phenylmethylene)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenemethanamine, N-(phenylmethylene)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3061136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-benzylidenebenzylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.186 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | N-Benzylidenebenzylamine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TB6C79ZDV9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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